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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Caspofungin is a potent antifungal agent belonging to the echinocandin class of drugs. It

functions by inhibiting the synthesis of β-(1,3)-D-glucan, an essential component of the fungal

cell wall, a structure not present in mammalian cells. This selective action makes it an effective

and valuable therapeutic agent for treating a variety of fungal infections, particularly those

caused by Candida and Aspergillus species.[1][2] For researchers, the deuterated analog,

Caspofungin-d4, serves as an invaluable tool, primarily as an internal standard in

pharmacokinetic and pharmacodynamic studies to ensure the accuracy and reliability of

quantitative analyses. This guide provides a comprehensive overview of commercial suppliers

of Caspofungin-d4, its technical specifications, and detailed methodologies for its application

in research settings.

Commercial Suppliers of Caspofungin-d4
For research and development purposes, several reputable suppliers offer high-purity

Caspofungin-d4. The following table summarizes key information from some of the prominent

commercial vendors.
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Technical Data and Specifications
Caspofungin-d4 is a deuterium-labeled version of Caspofungin, intended for use as an

internal standard for the quantification of Caspofungin by Gas Chromatography (GC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).[3]

Parameter Value

Chemical Formula C₅₂H₈₄D₄N₁₀O₁₅ (acetate salt may vary)

Molecular Weight ~1157.39 g/mol (as acetate)

CAS Number 1131958-73-0

Solubility Soluble in DMSO and Methanol

Appearance White to off-white solid

Mechanism of Action: Inhibition of Fungal Cell Wall
Synthesis
Caspofungin exerts its antifungal activity by specifically inhibiting the enzyme β-(1,3)-D-glucan

synthase.[2] This enzyme is a critical component of the fungal cell wall synthesis machinery,
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responsible for polymerizing UDP-glucose into long β-(1,3)-D-glucan chains, which form the

structural backbone of the cell wall. By inhibiting this enzyme, Caspofungin disrupts the

integrity of the fungal cell wall, leading to osmotic instability and ultimately cell death.[2]
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Caspofungin's inhibition of β-(1,3)-D-glucan synthesis.

Experimental Protocols: Quantification of
Caspofungin using Caspofungin-d4 by LC-MS/MS
The following provides a generalized, yet detailed, methodology for the quantification of

Caspofungin in biological matrices, such as plasma, using Caspofungin-d4 as an internal

standard (IS). This protocol is a composite of best practices and common procedures found in

the scientific literature.[4]

Materials and Reagents
Caspofungin analytical standard

Caspofungin-d4 (Internal Standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade
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Formic acid, LC-MS grade

Ultrapure water

Blank biological matrix (e.g., human plasma)

Preparation of Stock and Working Solutions
Caspofungin Stock Solution (1 mg/mL): Accurately weigh and dissolve Caspofungin in a

known volume of a suitable solvent (e.g., 50:50 ACN:water) to obtain a final concentration of

1 mg/mL.

Caspofungin-d4 Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock

solution of Caspofungin-d4 in the same manner as the Caspofungin stock solution.

Working Solutions: Prepare serial dilutions of the Caspofungin stock solution in the

appropriate solvent to create a series of working solutions for calibration standards and

quality controls (QCs). A typical working concentration for the Caspofungin-d4 IS is 1

µg/mL.

Sample Preparation: Protein Precipitation
To 100 µL of the biological sample (blank, calibration standard, QC, or unknown sample),

add 20 µL of the Caspofungin-d4 internal standard working solution (e.g., 1 µg/mL).

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Conditions
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The following table outlines typical LC-MS/MS parameters for the analysis of Caspofungin.

Parameter Typical Setting

LC Column C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
Start with 95% A, ramp to 95% B over 5 min,

hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5-10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions
Caspofungin: m/z 547.3 -> [Product Ion]

Caspofungin-d4: m/z 549.3 -> [Product Ion]

Collision Energy Optimized for specific instrument and transitions

Note: The exact m/z values for precursor and product ions may vary slightly depending on the

instrument and adducts formed. It is crucial to optimize these parameters on the specific

instrument being used.

Calibration Curve and Quality Controls
Prepare a calibration curve by spiking blank biological matrix with known concentrations of

Caspofungin. A typical range might be from 10 ng/mL to 5000 ng/mL. Prepare at least three

levels of quality control samples (low, medium, and high concentrations) in the same manner.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Sample Collection
(Plasma, etc.)

Prepare Stock & Working Solutions
(Caspofungin & Caspofungin-d4)

Spike Samples with
Caspofungin-d4 (IS)

Protein Precipitation
(with Acetonitrile)

Centrifugation

Evaporate Supernatant

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Data Processing & Quantification
(using Calibration Curve)

End: Determine Caspofungin
Concentration

Click to download full resolution via product page

General workflow for quantifying Caspofungin using an internal standard.
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Conclusion
Caspofungin-d4 is an essential tool for researchers engaged in the development and study of

antifungal therapies. Its use as an internal standard in LC-MS/MS and other quantitative

methods allows for precise and accurate determination of Caspofungin concentrations in

various biological matrices. This guide provides a foundational understanding of the

commercial availability of Caspofungin-d4, its mechanism of action, and a detailed,

generalized protocol for its application in a research setting. By utilizing the information

presented, researchers can confidently source and apply this critical reagent in their studies,

contributing to the advancement of antifungal drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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